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Compound of Interest

Compound Name: 4-Methyl-1-hexanol

Cat. No.: B1585438

Essential Safety and Handling Guide for 4-Methyl-1-
hexanol

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 4-Methyl-1-hexanol in a laboratory setting. Adherence to these
guidelines is crucial for ensuring the safety of all personnel.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 4-Methyl-1-hexanol.
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Property

Value

Molecular Formula

C7H160

Molecular Weight 116.20 g/mol [1][2]

Appearance Colorless clear liquid[3]

Boiling Point 172.00t0 174.00 °C @ 760.00 mm Hg|[3]
Flash Point 61.80 °C (143.00 °F)[3]

Density 0.820 g/mL[4]

Vapor Pressure

0.407000 mmHg @ 25.00 °C[3]

Solubility

Soluble in alcohol, slightly soluble in water
(4089 mg/L @ 25 °C)[3]

CAS Number

818-49-5[1]

Operational Plan for Handling 4-Methyl-1-hexanol

This section details the step-by-step procedures for the safe handling and disposal of 4-

Methyl-1-hexanol.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage Location: Store the container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[5][6]

« Container Integrity: Keep the container tightly closed when not in use.[5][6] If a container is

opened, it must be carefully resealed and kept upright to prevent leakage.[6]

e Incompatible Materials: Store away from incompatible materials such as oxidizing agents.[5]

[6]7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure.
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Eye and Face Protection: Wear tightly fitting safety goggles.[8] A face shield can provide
additional protection against splashes.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[9] Inspect
gloves for any signs of degradation before use.

Skin and Body Protection: Wear a long-sleeved lab coat. For larger quantities or in case of a
significant risk of splashing, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[7][8] If a fume hood is not available or ventilation is
inadequate, an approved respirator should be used.

Handling and Use

Ventilation: Always handle 4-Methyl-1-hexanol in a well-ventilated area or a chemical fume
hood to keep airborne concentrations of vapors low.[7][10]

Preventing Ignition: Keep away from heat, hot surfaces, sparks, open flames, and other
ignition sources.[5][8][11] Use non-sparking tools and explosion-proof equipment.[8][11][12]
Ground and bond containers and receiving equipment to prevent static discharge.[8][11]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[11] Wash hands
thoroughly after handling.[11]

Spill and Emergency Procedures

Immediate Actions: In case of a spill, immediately evacuate the area and alert personnel.[8]

Control Ignition Sources: Remove all sources of ignition from the spill area.[8][12]

Containment: Contain the spill using an inert, non-combustible absorbent material such as
sand, vermiculite, or diatomite.[8] Prevent the spill from entering drains or waterways.[3]

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,
sealed container for disposal as hazardous waste.[8][12]

Decontamination: Decontaminate the spill area thoroughly.[8]
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Disposal Plan

o Waste Characterization: 4-Methyl-1-hexanol waste is considered hazardous waste due to
its flammability.

o Containerization: Collect waste in a clearly labeled, sealed container that is compatible with
the chemical.[13] The label should include the words "Hazardous Waste" and a description of
the contents.[13]

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[6] Do
not dispose of it in the regular trash or down the drain.[13] All disposal activities must comply
with local, state, and federal regulations.[6][7]

Workflow for Handling 4-Methyl-1-hexanol

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1585438?utm_src=pdf-body
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_4_Methyl_1_pentanol.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_4_Methyl_1_pentanol.pdf
http://i2.cdn.turner.com/cnn/2014/images/01/10/msds.sheet.for.4-methyl-1-cyclohexanemethanol.pdf
https://www.benchchem.com/product/b1585438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

(Review Safety Data Sheet (SDS))

Y

E\ssess Risks (Inhalation, Splash, Contacta

Y

(Select Appropriate PPE)

Handling
Y

4 N

(Work in Well-Ventilated Area (Fume Hood))

Y

(Ground Equipment & Remove Ignition Sources)

Y
(Perform Chemical Handling)
- : J
i If Spill
4 )

Emergency Response

Spill Occurs

Evacuate Area & Alert Others

4 Post-Handling & Disposal )
Contain Spill with Absorbent l>(Segregate Waste into Labeled ContaineD
\
Collect Waste & Decontaminate glgh Sttty : Clean Work Area
. g |
For Oisposal i
\4 \
Gispose of Waste via Approved Channelsa
(. J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1585438?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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